![molecular formula C7H12F2O3S B6187764 [3,3-difluoro-1-(methanesulfonylmethyl)cyclobutyl]methanol CAS No. 2639434-18-5](/img/new.no-structure.jpg)
[3,3-difluoro-1-(methanesulfonylmethyl)cyclobutyl]methanol
Overview
Description
Preparation Methods
The synthesis of [3,3-difluoro-1-(methanesulfonylmethyl)cyclobutyl]methanol involves several steps. The exact synthetic routes and reaction conditions are proprietary and not widely published.
Chemical Reactions Analysis
[3,3-Difluoro-1-(methanesulfonylmethyl)cyclobutyl]methanol can undergo various chemical reactions, including:
Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions may involve reagents like lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur, where the methanesulfonyl group can be replaced by other nucleophiles under appropriate conditions.
Common reagents and conditions used in these reactions include organic solvents like dichloromethane and reaction temperatures ranging from room temperature to reflux conditions. The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
[3,3-Difluoro-1-(methanesulfonylmethyl)cyclobutyl]methanol has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: It may be used in studies involving enzyme inhibition or protein interactions.
Medicine: Research into its potential therapeutic effects, such as anti-inflammatory or anti-cancer properties, is ongoing.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of [3,3-difluoro-1-(methanesulfonylmethyl)cyclobutyl]methanol involves its interaction with specific molecular targets. These targets may include enzymes or receptors that are involved in various biochemical pathways. The exact pathways and molecular targets are still under investigation, but the compound’s effects are likely mediated through its ability to modify the activity of these targets .
Comparison with Similar Compounds
Similar compounds to [3,3-difluoro-1-(methanesulfonylmethyl)cyclobutyl]methanol include other fluorinated cyclobutyl derivatives and methanesulfonyl-containing compounds. These compounds may share similar chemical properties and reactivity but differ in their specific applications and biological activities. The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties .
Properties
CAS No. |
2639434-18-5 |
|---|---|
Molecular Formula |
C7H12F2O3S |
Molecular Weight |
214.2 |
Purity |
95 |
Origin of Product |
United States |
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